10.1039/C9QI00293F | Decorating WSe2 nanosheets with ultrafine Ru nanoparticles for boosting electrocatalytic hydrogen evolution in alkaline electrolytes†

Decorating WSe2 nanosheets with ultrafine Ru nanoparticles for boosting electrocatalytic hydrogen evolution in alkaline electrolytes†

Inorganic Chemistry Frontiers Pub Date: 2019-04-30 DOI: 10.1039/C9QI00293F

Abstract

Searching for highly efficient and stable electrocatalysts applied for the hydrogen evolution reaction (HER) in an alkaline solution is highly desirable, but still remains a challenge due to the sluggish water dissociation kinetics. Herein, in this work, ultrafine Ru nanoparticle (NP) decorated WSe₂ nanosheets have been successfully prepared by a colloidal synthetic approach. Benefiting from the interfacial synergy effect between WSe₂ nanosheets and Ru NPs, the rate-determining water dissociation step for the alkaline HER and the subsequent hydrogen generation step are speeded up. As expected, the resultant Ru–WSe₂ hybrid with 1.93 wt% Ru loading exhibits excellent catalytic performance for HER media, with an overpotential of 87 mV to achieve a current density of 10 mA cm⁻², and superior long-term stability.

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